2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[1-[3-(diethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H29FN4O2S/c1-3-26(4-2)13-6-14-27-19-8-5-7-18(19)21(25-22(27)29)30-15-20(28)24-17-11-9-16(23)10-12-17/h9-12H,3-8,13-15H2,1-2H3,(H,24,28)
• InChI Key: GOORKWAKLPLTQN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H29FN4O2S
• Molecular Weight: 432.6 g/mol
• CAS No.: 898434-74-7

Description

2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H29FN4O2S and its molecular weight is 432.56. The purity is usually 95%.
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Scientific Research Applications

• Antipsychotic Potential : A related compound, 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, demonstrated an antipsychotic-like profile in animal behavioral tests. It did not interact with dopamine receptors, unlike clinically available antipsychotic agents. This compound was metabolized to an active and toxic derivative (Wise et al., 1987).

• Radioligand Imaging : In the series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, a compound named DPA-714, which shares structural similarities with the requested compound, was designed for in vivo imaging using positron emission tomography. This was due to a fluorine atom in its structure, allowing labeling with fluorine-18 (Dollé et al., 2008).

• Antimicrobial Activity : A study focused on the synthesis of new heterocycles incorporating antipyrine moiety, where a compound structurally related to the requested one showed antimicrobial properties. These compounds were evaluated for their antimicrobial activities (Bondock et al., 2008).

• Anti-Inflammatory Activity : Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and showed significant anti-inflammatory activity in a study. This indicates potential medical applications of such compounds (Sunder & Maleraju, 2013).